Cas no 1150103-21-1 (2-ethyl-1,6-dihydro-6-oxo-3-Pyridinecarbonitrile)

• Product Name: 2-ethyl-1,6-dihydro-6-oxo-3-Pyridinecarbonitrile
• CAS No: 1150103-21-1
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 1099843
• PubChem ID: 68798619
• Update Time: 2025-04-20

2-ethyl-1,6-dihydro-6-oxo-3-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1,6-dihydro-6-oxo-3-Pyridinecarbonitrile
• 2-ethyl-6-oxo-1,6-dihydropyridine-3-carbonitrile
• DA-26226
• SCHEMBL3812728
• 1150103-21-1

• Inchi： 1S/C8H8N2O/c1-2-7-6(5-9)3-4-8(11)10-7/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： YNASGZGEZQXEGI-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C#N)=C(CC)N1

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9Ų